Green synthesis of a Se/HPCF–rGO composite for Li–Se batteries with excellent long-term cycling performance†
Journal of Materials Chemistry A Pub Date: 2017-10-13 DOI: 10.1039/C7TA06884K
Abstract
In the present work, we designed a dual-spatial carbon protection strategy for a Se reservoir, in which a Se/hierarchical porous carbon fiber (Se/HPCF) composite was homogeneously anchored on reduced graphene oxide (Se/HPCF–rGO). HPCF with high specific surface area and large pore volume was synthesized for the first time by using sodium lignosulfonate (LN) as a green porogen based on an electrospinning route. The Se/HPCF–rGO composite exhibits excellent electrochemical performance when employed as a cathode material for Li–Se batteries. For instance, a high reversible capacity of 616 mA h g−1 was maintained after 50 cycles at a rate of 0.2C. More importantly, the Se/HPCF–rGO composite delivered a high capacity of 208 mA h g−1 at a high rate of 10C even after 5000 cycles. The outstanding electrochemical performance can be attributed to the synergistic effect of the diverse structural features and fast reaction kinetics for lithium storage.
Recommended Literature
- [1] Efficient modulation of end groups for the asymmetric small molecule acceptors enabling organic solar cells with over 15% efficiency†
- [2] A new type of soluble pentacene precursor for organic thin-film transistors†
- [3] Ultrafast non-adiabatic dynamics of excited diphenylmethyl bromide elucidated by quantum dynamics and semi-classical on-the-fly dynamics†
- [4] White-light emitting surface-functionalized ZnSe quantum dots: europium complex-capped hybrid nanocrystal†
- [5] Dinuclear Cu(ii) complexes based on two flexible Schiff-base ligands and one unusual in situ formed diphenolate 2,6-piperidin-4-one derivative†
- [6] Adaptable Eu-containing polymeric films with dynamic control of mechanical properties in response to moisture†
- [7] Effect of diluent chain length on the performance of the electrochemical DNA sensor at elevated temperature†
- [8] La2 –xSrxCuO4 –δ: structural, magnetic and transport measurements on antiferromagnets, insulators and superconductors
- [9] Co2+ substituted La2CuO4/LaCoO3 perovskite nanocomposites: synthesis, properties and heterogeneous catalytic performance
- [10] A niobium polyoxometalate–folic acid conjugate as a hybrid drug for cancer therapeutics
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 140632-19-5
